Cas no 1416403-82-1 ((S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate)

• Product Name: (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate
• CAS No: 1416403-82-1
• MF: C₁₇H₁₅Cl₂FO₃
• MW: 357.203606843948
• CID: 5698717
• PubChem ID: 118997211
• Update Time: 2025-11-01

(S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate
• (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl2-methoxy-2-phenylacetate
• 1416403-82-1
• (S)-1-(2,6-dichloro-3-fluorophenyl)ethyl (S)-2-methoxy-2-phenylacetate
• Benzeneacetic acid, α-methoxy-, (1S)-1-(2,6-dichloro-3-fluorophenyl)ethyl ester
• (R)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate
• SB49053

• Inchi： 1S/C17H15Cl2FO3/c1-10(14-12(18)8-9-13(20)15(14)19)23-17(21)16(22-2)11-6-4-3-5-7-11/h3-10,16H,1-2H3/t10-,16?/m0/s1
• InChI Key： XTXQOWSDPSTSTO-VQVVDHBBSA-N
• SMILES： ClC1C(=CC=C(C=1[C@H](C)OC(C(C1C=CC=CC=1)OC)=O)Cl)F

Computed Properties

• Exact Mass: 356.0382279g/mol
• Monoisotopic Mass: 356.0382279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 427.0±40.0 °C(Predicted)

Additional information on (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate

Introduction to (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate (CAS No. 1416403-82-1)

(S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1416403-82-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its chiral center and the presence of both halogen and fluoro substituents, contribute to its intriguing pharmacological properties.

The< strong> chiral center in (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate plays a crucial role in determining its biological activity. Chiral molecules are non-superimposable mirror images of each other, and their enantiomers can exhibit vastly different pharmacological effects. In this case, the (S)-configuration of the chiral center is believed to be responsible for the observed biological activity, which has been the focus of numerous studies aimed at understanding its mechanism of action.

The< strong> 2,6-Dichloro-3-fluorophenyl moiety is another key structural feature that contributes to the compound's unique properties. This aromatic ring system is characterized by the presence of both chlorine and fluorine atoms at specific positions, which can influence the electronic properties and reactivity of the molecule. The combination of these substituents can lead to enhanced binding affinity to biological targets, making this compound a valuable candidate for drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of< strong> fluorinated aromatic compounds in developing novel therapeutic agents. These compounds often exhibit improved metabolic stability, better bioavailability, and enhanced binding affinity compared to their non-fluorinated counterparts. The presence of a fluorine atom in the 3-position of the phenyl ring in (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate is particularly noteworthy, as it has been shown to enhance the compound's interaction with biological targets.

In addition to its structural features, (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate has been investigated for its potential therapeutic applications. Studies have suggested that this compound may have< strong> anti-inflammatory,< strong> anticancer, and< strong> antimicrobial properties. These findings are based on both in vitro and in vivo experiments that have demonstrated the compound's ability to modulate various biological pathways.

The< strong> anti-inflammatory activity of (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate has been particularly well-documented. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These cytokines play a crucial role in mediating inflammation and are often overexpressed in various inflammatory diseases. By inhibiting their production, this compound may offer a novel therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The< strong> anticancer potential of (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate has also been explored. Studies have demonstrated that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has been shown to inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound may have therapeutic potential for treating a wide range of cancers.

Beyond its anti-inflammatory and anticancer properties, (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate has also shown promise as an< strong> antimicrobial agent. Research has indicated that this compound can inhibit the growth of various bacteria and fungi by disrupting essential cellular processes such as DNA replication and protein synthesis. This makes it a promising candidate for developing new antibiotics and antifungal drugs.

The synthesis of (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate is another area of interest in pharmaceutical chemistry. The synthesis involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed various synthetic routes that take advantage of modern techniques such as asymmetric catalysis and transition metal-catalyzed reactions. These methods have enabled the efficient production of enantiomerically pure forms of the compound, which are essential for evaluating its biological activity.

In conclusion, (S)-1-(2,6-Dichloro-3-fluorophenyl)ethyl 2-methoxy-2-phenylacetate is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its remarkable biological activities, making it a valuable tool for drug discovery and development. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, which may lead to novel treatments for various diseases.